Cas no 1336947-02-4 (methyl 4-oxo-3,4-dihydro-1H-2-benzopyran-6-carboxylate)

• Product Name: methyl 4-oxo-3,4-dihydro-1H-2-benzopyran-6-carboxylate
• CAS No: 1336947-02-4
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 5272388
• Update Time: 2026-03-09

methyl 4-oxo-3,4-dihydro-1H-2-benzopyran-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-oxoisochromane-6-carboxylate
• 1H-2-Benzopyran-6-carboxylic acid, 3,4-dihydro-4-oxo-, methyl ester
• methyl 4-oxo-3,4-dihydro-1H-2-benzopyran-6-carboxylate

• Inchi： 1S/C11H10O4/c1-14-11(13)7-2-3-8-5-15-6-10(12)9(8)4-7/h2-4H,5-6H2,1H3
• InChI Key： MNZRRGHGTFXCNE-UHFFFAOYSA-N
• SMILES： O1CC(C2C=C(C(=O)OC)C=CC=2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 1
• Topological Polar Surface Area: 52.6

Additional information on methyl 4-oxo-3,4-dihydro-1H-2-benzopyran-6-carboxylate

Introduction to Methyl 4-oxo-3,4-dihydro-1H-2-benzopyran-6-carboxylate (CAS No. 1336947-02-4)

Methyl 4-oxo-3,4-dihydro-1H-2-benzopyran-6-carboxylate, identified by its CAS number 1336947-02-4, is a significant compound in the field of chemical biology and pharmaceutical research. This molecule, belonging to the benzopyran class, has garnered attention due to its unique structural properties and potential applications in drug development.

The benzopyran scaffold is a privileged structure in medicinal chemistry, known for its versatility and biological activity. Specifically, the 4-oxo and 6-carboxylate functional groups in this compound contribute to its reactivity and interaction with biological targets. The presence of these groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly those aimed at modulating enzyme activity and cellular signaling pathways.

Recent studies have highlighted the importance of benzopyran derivatives in the development of therapeutic agents. For instance, compounds with similar structures have been investigated for their potential in treating neurological disorders, inflammation, and even cancer. The methyl 4-oxo-3,4-dihydro-1H-2-benzopyran-6-carboxylate derivative is being explored as a precursor for synthesizing novel pharmacophores that could offer improved efficacy and reduced side effects compared to existing treatments.

In the realm of drug discovery, the synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The formation of the benzopyran ring is a critical step, often achieved through cyclization reactions that are highly sensitive to temperature, solvent choice, and catalysts. Researchers have been optimizing these conditions to improve yield and purity, ensuring that the final product is suitable for further derivatization and biological testing.

The 6-carboxylate group in methyl 4-oxo-3,4-dihydro-1H-2-benzopyran-6-carboxylate is particularly noteworthy, as it provides a site for further functionalization. This allows chemists to introduce additional substituents that can enhance binding affinity or selectivity towards specific biological targets. For example, modifications at this position have been shown to influence the pharmacokinetic properties of related compounds, making them more suitable for clinical use.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies can predict how methyl 4-oxo-3,4-dihydro-1H-2-benzopyran-6-carboxylate interacts with biological targets such as enzymes and receptors. These predictions are invaluable for designing experiments and guiding the synthesis of analogs with improved properties.

The pharmaceutical industry has shown particular interest in benzopyran derivatives due to their broad spectrum of biological activities. The methyl 4-oxo-3,4-dihydro-1H-2-benzopyran-6-carboxylate derivative is being tested in various preclinical models to assess its potential as a lead compound for new drugs. Early results suggest that it may have significant therapeutic value, particularly in areas where current treatments are limited or non-existent.

In conclusion, methyl 4-oxo-3,4-dihydro-1H-2-benzopyran-6-carboxylate (CAS No. 1336947-02-4) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive starting point for designing novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, its importance in the field of chemical biology is likely to grow.